1-[(4-chlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C12H9ClN4O/c13-9-3-1-8(2-4-9)6-17-11-10(5-16-17)12(18)15-7-14-11/h1-5,7H,6H2,(H,14,15,18)
• InChI Key: JOZFGNICYPCSTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C3=C(C=N2)C(=O)NC=N3)Cl
• Molecular Formula: C12H9ClN4O
• Molecular Weight: 260.68 g/mol
• CAS RN: 612523-78-1

Description

This compound is a heterocyclic derivative containing a pyrazolo[3,4-d]pyrimidine linkage. It is considered as a privileged core skeleton in biologically active compounds and is seen as a bioisostere of natural purine. Several pyrazolopyrimidine derivatives have received great attention due to their biological and pharmacological activities.

Synthesis Analysis

The synthesis of this compound has been achieved under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The synthesis procedure of a similar compound, 4-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine, has been reported in the literature.

Molecular Structure Analysis

While specific molecular structure analysis for this compound was not found, it is known that nitrogen-containing heterocyclic compounds like this one are widely distributed in nature, including in amino acids, purines, pyrimidines, and many other natural products.

Chemical Reactions Analysis

The compound has been synthesized using a cycloaddition reaction of 1,3-dipolar organic azide and terminal alkyne in the presence of a Cu(I) catalyst. This suggests that it can participate in similar chemical reactions.

Mechanism of Action

Target of Action

Similar compounds have shown activity against various cancer cell lines .

Mode of Action

It is known that similar compounds interact with their targets, leading to changes that inhibit the growth of cancer cells .

Biochemical Pathways

Compounds with similar structures have been reported to have antiviral, antimicrobial, and antitumor activities . These activities suggest that the compound may affect multiple biochemical pathways involved in cell proliferation and survival.

Pharmacokinetics

The degree of lipophilicity of similar compounds allows them to diffuse easily into cells , which could impact their bioavailability.

Result of Action

The result of the compound’s action is likely to be a reduction in the growth of cancer cells. Some compounds with similar structures have demonstrated good to moderate anticancer activity, particularly against renal cancer cell lines .

Action Environment

The synthesis of similar compounds has been achieved under ultrasonic-assisted conditions , suggesting that the synthesis environment can impact the properties of these compounds.

Future Directions

The compound and its derivatives have shown potential in various therapeutic effects, including antiviral, antimicrobial, and antitumor activities. Future research could focus on further exploring these potentials and developing novel drugs based on this scaffold.